Cas no 3161-51-1 (1-Propanol,3-[bis(phenylmethyl)amino]-)

• Product Name: 1-Propanol,3-[bis(phenylmethyl)amino]-
• CAS No: 3161-51-1
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• MDL: MFCD00075550
• CID: 294919
• PubChem ID: 24863059
• Update Time: 2025-07-22

1-Propanol,3-[bis(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-[bis(phenylmethyl)amino]-
• 1-Propanol,3-(dibenzyl amino)-(7CI,8CI)
• 3-(DIBENZYLAMINO)-1-PROPANOL
• 3-(dibenzylamino)propan-1-ol
• 3-dibenzylaminopropan-1-ol
• N,N-dibenzyl-3-aminopropanol
• -(Dibenzylamino)-1-Propanol
• N-(3-Hydroxypropyl)dibenzylamine
• LKOXRTJFYFGTKJ-UHFFFAOYSA-N
• 3-dibenzylamino-propan-1-ol
• SCHEMBL140525
• MFCD00075550
• AS-59285
• AKOS005885588
• 3-(Dibenzylamino)-1-propanol, 99%
• 1-Propanol, 3-[bis(phenylmethyl)amino]-
• A901320
• 3-dibenzylaminopropanol
• CS-0156315
• 3-[Bis(phenylmethyl)amino]-1-propanol
• DTXSID30403282
• 3161-51-1
• SY239928
• J-018495
• 3-(n,n-dibenzylamino)-1-propanol
• DB-393997
• N,N-Dibenzyl-N-(3-hydroxypropyl)amine

• MDL： MFCD00075550
• Inchi： 1S/C17H21NO/c19-13-7-12-18(14-16-8-3-1-4-9-16)15-17-10-5-2-6-11-17/h1-6,8-11,19H,7,12-15H2
• InChI Key： LKOXRTJFYFGTKJ-UHFFFAOYSA-N
• SMILES： OCCCN(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 255.16200
• Monoisotopic Mass: 255.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.037 g/mL at 25 °C(lit.)
• Boiling Point: 389 ºC
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.562(lit.)
• PSA: 23.47000
• LogP: 3.07120
• Solubility: Not determined

1-Propanol,3-[bis(phenylmethyl)amino]- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-Propanol,3-[bis(phenylmethyl)amino]-

Introduction to 1-Propanol,3-[bis(phenylmethyl)amino]- (CAS No. 3161-51-1)

1-Propanol,3-[bis(phenylmethyl)amino]-, identified by the chemical compound code CAS No. 3161-51-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural configuration with a propanol backbone substituted by two benzylamine groups, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry.

The molecular structure of 1-Propanol,3-[bis(phenylmethyl)amino]- consists of a primary alcohol group at the terminal carbon of the propanol chain, flanked by two benzylamine side chains. This bifunctional nature makes it an intriguing candidate for various chemical modifications and functionalization processes. The presence of aromatic rings in the benzylamine groups enhances its solubility in organic solvents and contributes to its stability under various chemical conditions.

In recent years, the compound has been extensively studied for its potential applications in the synthesis of novel pharmaceuticals. Its structural features make it a valuable intermediate in the preparation of complex molecules, particularly in the development of bioactive agents targeting specific biological pathways. The benzylamine groups can be further modified through various chemical reactions, such as alkylation, acylation, or coupling reactions, to introduce additional functional groups and tailor the compound for specific therapeutic purposes.

One of the most notable applications of 1-Propanol,3-[bis(phenylmethyl)amino]- is in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in numerous biological processes, including inflammation and cancer progression. By inhibiting specific proteases, it is possible to modulate these processes and develop new treatments for associated diseases. The compound's ability to interact with protease active sites makes it a promising candidate for this purpose.

Recent research has also explored the use of 1-Propanol,3-[bis(phenylmethyl)amino]- in the development of antimicrobial agents. The benzylamine groups provide a scaffold for incorporating antimicrobial properties into the molecule. Studies have shown that derivatives of this compound exhibit potent activity against various bacterial and fungal strains. This has opened up new avenues for developing novel antibiotics and antifungal drugs to combat resistant infections.

The compound's potential extends beyond pharmaceutical applications into materials science and industrial chemistry. Its unique structural properties make it suitable for use as a monomer or intermediate in polymer synthesis. The aromatic rings and amine groups contribute to its reactivity and can be exploited to create materials with specific mechanical and thermal properties.

In conclusion, 1-Propanol,3-[bis(phenylmethyl)amino]- (CAS No. 3161-51-1) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and industrial chemistry. Its structural versatility allows for diverse modifications and applications, making it a valuable tool in synthetic chemistry and drug development. As research continues to uncover new uses for this compound, its importance in advancing scientific and technological innovation is likely to grow.